BENG“E Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling Boc-Asp(OAIll)-OH

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Boc-Asp(OAll)-OH
CAS No.: 132286-77-2
Cat. No.: B558370
Get Quote
. J

For Immediate Implementation: This guide provides essential safety and logistical protocols for
researchers, scientists, and drug development professionals handling Boc-Asp(OAlIl)-OH.
Adherence to these procedures is critical for ensuring personal safety, maintaining
experimental integrity, and complying with regulatory standards.

Immediate Safety and Personal Protective
Equipment (PPE)

Boc-Asp(OAIl)-OH is a powdered amino acid derivative that requires careful handling to avoid
potential health hazards. Based on available safety data, this compound is classified with
multiple hazard statements, indicating it can cause skin, eye, and respiratory irritation, and may
be harmful if swallowed, inhaled, or in contact with skin.[1] Therefore, a comprehensive
personal protective equipment (PPE) strategy is mandatory.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
meeting EN 166 (EU) or
NIOSH (US) standards. A face
shield should be worn in
addition to goggles if there is a

significant splash hazard.[2]

Protects against airborne
powder and potential splashes

of solutions.

Hand Protection

Chemical-resistant nitrile
gloves (minimum 4 mil
thickness). Double gloving is
recommended for enhanced

protection.

Prevents skin contact with the
compound. Gloves should be
inspected before use and
changed immediately if

contaminated.

Respiratory Protection

A NIOSH-approved N95 or
higher-rated particulate
respirator should be used
when handling the powder
outside of a certified chemical
fume hood.[3][4]

Minimizes the inhalation of fine
dust particles, which can cause

respiratory tract irritation.[1]

Body Protection

A full-length laboratory coat,
long pants, and closed-toe
shoes must be worn at all

times in the laboratory.

Protects skin and personal
clothing from accidental spills

and contamination.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Boc-Asp(OAIl)-OH is crucial for maintaining a safe

laboratory environment and ensuring the quality of the compound.

Receiving and Storage

Upon receipt, inspect the container for any damage. Store the compound in a tightly sealed

container in a cool, dry, and well-ventilated area.[4] Recommended long-term storage is at 2-

8°C.[4] Allow the container to reach room temperature before opening to prevent moisture

condensation.
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Handling and Weighing

All handling of powdered Boc-Asp(OAIl)-OH should be conducted in a certified chemical fume
hood to minimize inhalation exposure. Use appropriate tools, such as a spatula, for transferring
the solid. Avoid creating dust. An eyewash station and safety shower must be readily
accessible.

Experimental Use

When preparing solutions, slowly add the powdered compound to the solvent to prevent
splashing. Ensure adequate ventilation during all experimental procedures.

Emergency Procedures

In the event of an emergency, follow these procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention if irritation persists.[2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Spills: For small spills, carefully sweep up the solid material, avoiding dust generation. Place
the material in a sealed, labeled container for disposal. Clean the spill area with a damp
cloth, and dispose of the cleaning materials as hazardous waste. For large spills, evacuate
the area and contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan

All waste containing Boc-Asp(OAIl)-OH, including empty containers, contaminated PPE, and
experimental residues, must be treated as hazardous chemical waste.
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» Solid Waste: Collect all contaminated solid waste (e.qg., gloves, weigh boats, paper towels) in

a dedicated, clearly labeled hazardous waste container.

 Liquid Waste: Collect all solutions containing Boc-Asp(OAIl)-OH in a separate, labeled

hazardous waste container.

» Final Disposal: All hazardous waste must be disposed of through your institution's certified

hazardous waste management program in accordance with all federal, state, and local

regulations. Do not dispose of this chemical down the drain or in the regular trash.

Quantitative Data Summary

Property

Value

Molecular Formula

C12H19NOs

Molecular Weight

273.28 g/mol [1][5]

Appearance

White to off-white powder

Storage Temperature

2-8°C[4]

Experimental Workflow
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Safe Handling Workflow for Boc-Asp(OAll)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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